1-(Furan-2-yl)-2,2-dimethylpropan-1-amine
Overview
Description
Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . Compounds containing such rings are also referred to as furans .
Synthesis Analysis
Furan derivatives can be synthesized from various methods. For instance, furanic conjugated enones, 4-(furan-2-yl)but-3-en-2-ones and 1-aryl-3-(furan-2-yl)prop-2-en-1-ones, have been synthesized from furfural, 5-hydroxymethylfurfural, and its derivatives by aldol condensation .Molecular Structure Analysis
The molecular structure of furan derivatives can be complex and varies depending on the specific compound. For instance, 2-acetyl-5-methylfuran, a derivative of furan, was experimentally characterized and analyzed in detail using FT-IR, FT-Raman, UV–vis .Chemical Reactions Analysis
Furan derivatives undergo many reactions. For example, furfural, a derivative of furan, is useful in the synthesis of a range of specialized chemical products .Physical and Chemical Properties Analysis
Furan is a colorless, flammable, highly volatile liquid with a boiling point close to room temperature. It is soluble in common organic solvents, including alcohol, ether, and acetone, and is slightly soluble in water .Scientific Research Applications
Sustainable Materials Development
Enzymatic Polymerization of Furanic-Aliphatic Polyamides : Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides represent a sustainable alternative to polyphthalamides, offering potential as high-performance materials. Enzymatic polymerization has been employed to produce poly(octamethylene furanamide) with significant molecular weights, presenting a promising approach for commercial application in materials science (Jiang et al., 2015).
Synthetic Chemistry Advances
Linear Polyurethane with Pendant Furan Groups : The functionalization of furfuryl amine as a chain extender has led to the development of linear polyurethane bearing pendant furan groups and cross-linked healable polyurethane containing Diels–Alder bonds. This innovation demonstrates furan's role in creating materials with excellent thermal reversibility and mechanical properties (Du et al., 2014).
Electron-Rich 2-Aminofurans Synthesis : A study has outlined a method for converting acetylenic amides directly into 2-aminofurans without electron-withdrawing stabilizing substituents, leveraging these compounds' high reactivity for synthesis applications. This work underscores the potential of electron-rich furans in synthesis, providing a pathway to highly functionalized aniline products or carbazole-4-carboxylates (Li et al., 2019).
Mechanism of Action
Target of Action
Furan derivatives, in general, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics .
Mode of Action
Furan derivatives have been employed as medicines in a number of distinct disease areas .
Biochemical Pathways
The synthesis of a similar compound, (S)-1-(furan-2-yl)propan-1-ol, was carried out by performing the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using the Lactobacillus paracasei BD101 biocatalyst . This suggests that 1-(Furan-2-yl)-2,2-dimethylpropan-1-amine might also be involved in similar biochemical pathways.
Pharmacokinetics
A related compound, 1-furan-2-yl-3-pyridine-2-yl-propenone, has been studied for its effect on the pharmacokinetics of warfarin .
Result of Action
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics .
Action Environment
The synthesis of a similar compound, (s)-1-(furan-2-yl)propan-1-ol, was carried out using a biocatalyst obtained from boza, a grain-based fermented beverage . This suggests that the action of this compound might also be influenced by similar environmental factors.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(furan-2-yl)-2,2-dimethylpropan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6,8H,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWBISWZGDOEFBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C1=CC=CO1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
331852-16-5 | |
Record name | 1-(furan-2-yl)-2,2-dimethylpropan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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